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Compound of Interest

Compound Name: Flt-3 Inhibitor II

CAS No.: 896138-40-2

Cat. No.: B3064228

Get Quote

Introduction: The Criticality of Stock Integrity
In the development of targeted therapies for Acute Myeloid Leukemia (AML), Flt-3 Inhibitor II
(typically identified as Bis(5-hydroxy-1H-indol-2-yl)methanone, CAS 896138-40-2) serves as a

vital tool compound. It functions as a potent, cell-permeable, ATP-competitive inhibitor,

exhibiting high selectivity for FLT3 over other receptor tyrosine kinases (RTKs) like PDGFR.

However, the reproducibility of IC₅₀ data in cellular assays is frequently compromised not by

biological variance, but by solvent-induced degradation and concentration drift. Small molecule

inhibitors, particularly hydrophobic kinase inhibitors, are susceptible to precipitation upon

freeze-thaw cycles and hygroscopic water uptake in Dimethyl Sulfoxide (DMSO).

This protocol details the rigorous preparation of Flt-3 Inhibitor II stock solutions, emphasizing

anhydrous handling and aliquot management to ensure maximum bioactivity in downstream

phosphorylation and apoptosis assays.

Pre-Protocol Verification: The "Name Game"
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"Flt-3 Inhibitor II" is a vendor-assigned trade name, not a systematic chemical name. Before

breaking the seal on your vial, you must verify the CAS number to ensure this protocol matches

your compound.

Compound
Trade Name

Common
Chemical
Identity

CAS Number
Molecular
Weight

Protocol
Applicability

Flt-3 Inhibitor II

Bis(5-hydroxy-

1H-indol-2-

yl)methanone

896138-40-2 292.29 g/mol
PRIMARY

TARGET

Flt-3 Inhibitor I

4-(3-

Chlorophenylami

no)-6,7-

dimethoxyquinaz

oline

252917-06-9 315.75 g/mol
Compatible

(Adjust MW)

Flt-3 Inhibitor III

4,5-Bis(4-

fluoroanilino)phth

alimide

301305-73-7 360.43 g/mol
Compatible

(Adjust MW)

Critical Alert: If your vial lists a different CAS number, use the formula in Section 4.1 to

recalculate mass/volume ratios. The solubility principles described below remain valid for most

hydrophobic TKIs.

Material Science & Requisites
The Solvent: Anhydrous DMSO
Standard "laboratory grade" DMSO is insufficient for long-term storage of kinase inhibitors.

DMSO is hygroscopic; it absorbs atmospheric moisture rapidly. Water content >0.1% can

cause:
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Compound Precipitation: Flt-3 Inhibitor II is hydrophobic; water acts as an anti-solvent.

Hydrolysis: Though the indolylmethanone structure is relatively stable, moisture promotes

degradation over months of storage.

Requirement: Use Anhydrous DMSO (≥99.9%, water <50 ppm), typically supplied in septa-

sealed bottles or ampoules.

Labware
Vials: Amber glass or polypropylene (PP) cryovials. Avoid polystyrene (PS), which is

incompatible with DMSO.

Pipette Tips: Low-retention tips are mandatory to prevent loss of the viscous DMSO solution

during aliquoting.

Preparation Protocol
Molarity Calculations
The standard stock concentration for cellular assays is 10 mM. This allows for a 1:1000 dilution

into media to achieve a 10 µM screening concentration (0.1% DMSO final), or further serial

dilutions for IC₅₀ determination (typically 1 nM – 100 nM range).

Formula:

Quick Reference Table (for CAS 896138-40-2, MW 292.29):

Mass in Vial Target Concentration
Volume of Anhydrous
DMSO to Add

1 mg 10 mM (0.01 M) 342 µL

5 mg 10 mM (0.01 M) 1.71 mL

5 mg 25 mM (0.025 M) 684 µL

10 mg 50 mM (0.05 M)
684 µL (Approaching solubility

limit)
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Step-by-Step Solubilization Workflow
Step 1: Environmental Control Perform the solubilization in a fume hood. If possible, flush the

headspace of the DMSO bottle with dry nitrogen or argon before and after use.

Step 2: Centrifugation Centrifuge the product vial at 5,000 x g for 30 seconds before opening.

Reason: Electrostatic charges often cause the lyophilized powder to cling to the cap or walls.

This ensures all powder is at the bottom for accurate dissolution.

Step 3: Solvent Addition Add the calculated volume of Anhydrous DMSO directly to the product

vial. Technique: Do not touch the pipette tip to the wall of the vial to avoid drawing powder up

via capillary action.

Step 4: Mechanical Dissolution Vortex vigorously for 30–60 seconds. Observation: The solution

should turn clear/yellowish. If particulates remain, sonicate in a water bath at room temperature

(25°C) for 5 minutes. Caution:Do not heat above 37°C. High temperatures can degrade the

inhibitor.

Step 5: Aliquoting (The "Single-Use" Rule) Never store the bulk stock in one bottle. Repeated

freeze-thaw cycles introduce moisture (condensation) and cause precipitation.

Dispense into 50 µL or 100 µL aliquots using sterile, amber cryovials.

Seal tightly.[1][2]

Step 6: Storage Store at -20°C (stable for 6 months) or -80°C (stable for >1 year).

Visualization: Workflow & Mechanism[3]
Protocol Workflow Diagram
This diagram outlines the critical path for preparing the stock solution, highlighting the decision

points for quality control.
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Figure 1: Step-by-step workflow for the preparation of Flt-3 Inhibitor II stock solutions,

emphasizing the visual QC checkpoint.

Mechanism of Action: FLT3 Signaling Inhibition
Understanding the pathway is crucial for designing the downstream assay. Flt-3 Inhibitor II
targets the ATP-binding pocket, preventing the phosphorylation cascade that drives leukemic

proliferation.
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Figure 2: Pharmacological mechanism. The inhibitor competes with ATP for the FLT3 kinase

domain, blocking STAT5/MAPK signaling.
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Visual Inspection
Before every use, thaw the aliquot at 37°C for 2 minutes, then inspect against a light source.

Clear: Ready for use.

Cloudy/Crystals: Vortex.[2] If crystals persist, the stock has likely absorbed water or

degraded. Discard and prepare fresh stock.

The "DMSO Spike" Control
When performing cellular assays (e.g., measuring IC₅₀ in MV4-11 cells), ensure your "Vehicle

Control" contains the exact same concentration of DMSO as your highest drug treatment

(typically 0.1%).

Why? DMSO concentrations >0.5% can induce differentiation or toxicity in AML cell lines,

masking the specific effect of the Flt-3 inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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